Cas no 2418650-13-0 (3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde)

• Product Name: 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde
• CAS No: 2418650-13-0
• MF: C₁₃H₁₇NOSi
• MW: 231.365684270859
• CID: 5676754
• PubChem ID: 165768981
• Update Time: 2025-07-02

3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26626710
• 2418650-13-0
• 3-amino-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzaldehyde
• 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde

• Inchi： 1S/C13H17NOSi/c1-10-12(9-15)7-11(8-13(10)14)5-6-16(2,3)4/h7-9H,14H2,1-4H3
• InChI Key： UNPZJUNILUVLFN-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=O)C(C)=C(C=1)N)(C)(C)C

Computed Properties

• Exact Mass: 231.107940700g/mol
• Monoisotopic Mass: 231.107940700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde

Recent Advances in the Study of 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde (CAS: 2418650-13-0)

3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde (CAS: 2418650-13-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological relevance.

The compound's unique structure, featuring an amino group, a methyl substituent, and a trimethylsilyl-protected ethynyl moiety, makes it a versatile building block for the development of complex molecules. Recent publications have explored its role in the synthesis of heterocyclic compounds, which are often central to the design of pharmaceuticals targeting various diseases, including cancer and infectious diseases. The trimethylsilyl group, in particular, has been noted for its ability to facilitate selective reactions under mild conditions, enhancing the compound's utility in multi-step synthetic routes.

One of the most notable advancements involves the use of 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde in the development of small-molecule inhibitors targeting specific protein-protein interactions. Researchers have successfully incorporated this compound into the scaffold of inhibitors designed to disrupt pathological interactions involved in cancer progression. Preliminary in vitro studies have demonstrated promising activity, with some derivatives showing nanomolar affinity for their intended targets. These findings underscore the potential of this compound as a valuable tool in medicinal chemistry.

In addition to its applications in drug discovery, recent work has also investigated the compound's physicochemical properties, such as its stability under various conditions and its reactivity with common reagents. These studies are critical for optimizing synthetic protocols and ensuring reproducibility in large-scale production. For instance, researchers have identified optimal conditions for the deprotection of the trimethylsilyl group, a step often required in the final stages of synthesis. Such insights are invaluable for streamlining the production of derivatives and accelerating the drug development process.

Looking ahead, the continued exploration of 3-amino-2-methyl-5-2-(trimethylsilyl)ethynylbenzaldehyde is expected to yield further innovations in chemical biology and drug design. Ongoing research is focused on expanding the scope of its applications, including its potential use in the development of imaging agents and probes for biological systems. As the field advances, this compound is likely to remain a focal point for researchers seeking to harness its unique properties for therapeutic and diagnostic purposes.